Cas no 1806725-60-9 (4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1806725-60-9
• MF: C₈H₃F₆NO₄
• MW: 291.104143381119
• CID: 4814792
• Update Time: 2025-05-22

4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C8H3F6NO4/c9-7(10,11)5-4(6(17)18)2(16)1-3(15-5)19-8(12,13)14/h1H,(H,15,16)(H,17,18)
• InChI Key： QFNWJRHMWSZCDZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C(C=C(N1)OC(F)(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 486
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6

Additional information on 4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid

Exploring the Versatile Applications of 4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1806725-60-9)

4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1806725-60-9) is a specialized trifluoromethyl-substituted pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique hydroxy-carboxylic acid functionality and trifluoromethoxy group, serves as a valuable building block in modern synthetic chemistry. Its molecular structure combines the robustness of fluorinated compounds with the versatility of heterocyclic systems, making it particularly interesting for drug discovery and material science applications.

The growing interest in fluorinated pyridine derivatives like 4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid stems from their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. Researchers are particularly focused on how the strategic placement of trifluoromethyl groups and trifluoromethoxy substituents influences the compound's physicochemical properties, including its lipophilicity, electronic characteristics, and hydrogen bonding capacity. These features make it a promising candidate for the development of novel enzyme inhibitors and receptor modulators in medicinal chemistry.

In pharmaceutical applications, 4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid has shown potential as a key intermediate in the synthesis of targeted therapeutics. Recent studies explore its incorporation into molecules designed to interact with specific biological targets, particularly in areas such as anti-inflammatory agents and central nervous system drugs. The compound's ability to modulate electronic properties through its fluorinated substituents makes it valuable for fine-tuning drug-receptor interactions, addressing one of the most challenging aspects of modern drug design.

The agrochemical industry has also recognized the value of 4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid as a precursor for novel crop protection agents. The presence of multiple fluorine atoms in its structure contributes to enhanced stability against environmental degradation, a crucial factor in developing effective pesticides and herbicides with reduced environmental impact. Researchers are investigating its potential in creating next-generation agrochemicals that combine efficacy with improved safety profiles.

From a synthetic chemistry perspective, 4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid presents interesting challenges and opportunities. The compound's multiple functional groups allow for diverse chemical transformations, enabling the creation of various derivatives with tailored properties. Recent advancements in fluorination techniques and heterocyclic synthesis have made the production of such complex molecules more accessible, supporting their broader application in research and development.

The market for fluorinated pyridine compounds like 4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid has seen steady growth, driven by increasing demand from both pharmaceutical and agricultural sectors. As regulatory requirements for safer chemicals become more stringent, compounds offering the right balance of efficacy and environmental compatibility are particularly sought after. This trend positions specialty fluorinated intermediates as valuable assets in the chemical industry's portfolio.

Quality control and analytical characterization of 4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid require sophisticated techniques such as HPLC-MS and NMR spectroscopy. The compound's purity is crucial for its performance in downstream applications, especially in pharmaceutical contexts where even minor impurities can significantly affect biological activity. Advanced analytical methods ensure that researchers and manufacturers can reliably work with this high-value chemical intermediate.

Environmental considerations surrounding fluorinated organic compounds have led to increased research into the biodegradation and environmental fate of molecules like 4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid. While the C-F bonds provide stability, they also present challenges for environmental degradation. Current studies focus on understanding the long-term behavior of such compounds and developing greener synthetic routes that minimize ecological impact while maintaining the desired chemical properties.

Future research directions for 4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid include exploring its potential in material science applications, particularly in the development of advanced functional materials. The unique electronic properties imparted by its fluorinated groups make it interesting for creating materials with specific optical or electronic characteristics. Additionally, its application in metal-organic frameworks (MOFs) and other porous materials is an emerging area of investigation.

For researchers working with 4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid, proper handling and storage are essential to maintain its stability. While not classified as hazardous, standard laboratory precautions should be followed when working with this organic acid. The compound should be stored in a cool, dry environment, protected from moisture and strong light to preserve its chemical integrity over time.

The synthesis of 4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid typically involves multi-step processes that carefully introduce the various functional groups while maintaining control over regio- and chemoselectivity. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the chemical industry's commitment to sustainable practices. These advancements have made this once-challenging compound more accessible to researchers across various disciplines.

As the scientific community continues to explore the potential of fluorinated heterocycles, compounds like 4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid will likely play increasingly important roles in addressing contemporary challenges in healthcare, agriculture, and materials development. Its unique combination of structural features positions it as a valuable tool for innovation across multiple scientific frontiers.